N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea

• IUPAC Name: 1-(2-methoxy-4-nitrophenyl)-3-(2-phenylphenyl)urea
• InChI: InChI=1S/C20H17N3O4/c1-27-19-13-15(23(25)26)11-12-18(19)22-20(24)21-17-10-6-5-9-16(17)14-7-3-2-4-8-14/h2-13H,1H3,(H2,21,22,24)
• InChI Key: YXOPANIPHKYDLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)NC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C20H17N3O4
• Molecular Weight: 363.4 g/mol

Description

N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea, also known as BPU, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BPU is a urea derivative that has been found to possess unique properties that make it a promising candidate for a wide range of research applications. In

Mechanism of Action

The mechanism of action of N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea is not fully understood, but it is believed to involve the inhibition of tubulin polymerization. Tubulin is a protein that plays a critical role in cell division, and its inhibition can lead to cell death. N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea has also been found to induce the production of reactive oxygen species, which can also contribute to cell death.
Biochemical and Physiological Effects:
N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea has been found to have a range of biochemical and physiological effects. In addition to its ability to induce apoptosis in cancer cells, N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea has also been found to inhibit angiogenesis, the formation of new blood vessels that is critical for tumor growth. N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea in lab experiments is its specificity for cancer cells. N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea has been found to selectively target cancer cells while leaving healthy cells unharmed. This makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of using N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are many potential future directions for research on N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea. One area of research is in the development of new cancer therapies. N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea has already shown promise in inhibiting the growth of cancer cells, but further research is needed to optimize its effectiveness and minimize its side effects. Another area of research is in the development of new anti-inflammatory drugs. N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea has been found to have anti-inflammatory properties, but more research is needed to understand its mechanism of action and potential applications. Finally, N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea has also been found to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, and further research in this area is also needed.

Scientific Research Applications

N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This makes it a potential candidate for the development of new cancer therapies.